Cas no 400074-83-1 (1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one)

• Product Name: 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one
• CAS No: 400074-83-1
• MF: C₁₅H₁₂ClN₃O₂S
• MW: 333.792680740356
• CID: 6410841
• PubChem ID: 2766582
• Update Time: 2025-06-26

1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3-chlorophenyl)methyl]-3-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-[(3-chlorophenyl)methyl]-3-[5-(methylthio)-1,3,4-oxadiazol-2-yl]-
• 1-[(3-chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one
• HMS2718L03
• 1-(3-chlorobenzyl)-3-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]-2(1H)-pyridinone
• MLS000721841
• 1-[(3-chlorophenyl)methyl]-3-[5-(methylthio)-1,3,4-oxadiazol-2-yl]-2-pyridinone
• CHEMBL1423621
• DTXSID201326562
• 11E-309S
• 400074-83-1
• Q27199254
• SMR000336986
• AKOS005077110
• CHEBI:116371
• 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one

• Inchi： 1S/C15H12ClN3O2S/c1-22-15-18-17-13(21-15)12-6-3-7-19(14(12)20)9-10-4-2-5-11(16)8-10/h2-8H,9H2,1H3
• InChI Key： CVMYRMXDQWBOJJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C(C2=NN=C(O2)SC)C1=O

Computed Properties

• Exact Mass: 333.0338755g/mol
• Monoisotopic Mass: 333.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one

Professional Introduction to 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one (CAS No. 400074-83-1)

1-[(3-Chlorophenylmethyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one, identified by its CAS number 400074-83-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a 3-chlorophenyl moiety and a 5-methylsulfanyl substituent on an 1,3,4-oxadiazole ring fused to a pyridinone core suggests a rich chemical space for interaction with biological targets.

The compound's structure is characterized by a pyridinone scaffold, which is a common motif in many bioactive molecules. The pyridinone ring provides a hydrogen bond donor capability, which is crucial for binding to biological targets such as enzymes and receptors. Additionally, the 5-methylsulfanyl group introduces a polar region that can enhance solubility and binding affinity. The 3-chlorophenyl group adds another layer of complexity, potentially influencing electronic properties and interactions with biological systems.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their diverse biological activities. Oxadiazole compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific derivative mentioned here, 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one, has been investigated for its potential as a lead compound in drug discovery.

The incorporation of the 5-methylsulfanyl group into the 1,3,4-oxadiazole ring enhances the molecule's ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions. This modification has been shown to improve binding affinity and selectivity in several cases. The 3-chlorophenylmethyl group further contributes to the molecule's pharmacophore by providing a hydrophobic pocket that can engage with lipid-rich environments or hydrophobic pockets of target proteins.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective drug candidates. Computational modeling and experimental validation have been instrumental in understanding how structural modifications influence biological activity. In the case of 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one, computational studies have suggested that the presence of both the 5-methylsulfanyl group and the 3-chlorophenylmethyl group creates an optimal balance for binding to biological targets.

The compound's potential therapeutic applications have been explored in several preclinical studies. Notably, it has shown promise as an inhibitor of certain kinases and enzymes involved in cancer progression. The ability of this molecule to disrupt key signaling pathways has made it an attractive candidate for further development into a novel therapeutic agent. Additionally, its structural features suggest potential applications in other therapeutic areas such as inflammation and neurodegenerative diseases.

In conclusion, 1-[(3-Chlorophenyl)methyl]-3-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)pyridin-2-one (CAS No. 400074-83-1) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in the development of new treatments for various diseases.